Cas no 1248620-01-0 (3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile)
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- AKOS006080263
- 1248620-01-0
- F1908-1164
- 3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile
- 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile
-
- Inchi: 1S/C12H19N3O/c13-6-5-12(16)15-9-7-14(8-10-15)11-3-1-2-4-11/h11H,1-5,7-10H2
- InChI Key: YXKNKLVDUDJRGS-UHFFFAOYSA-N
- SMILES: O=C(CC#N)N1CCN(CC1)C1CCCC1
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.3Ų
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C215836-100mg |
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 100mg |
$ 115.00 | 2022-03-28 | ||
| TRC | C215836-500mg |
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 500mg |
$ 435.00 | 2022-03-28 | ||
| TRC | C215836-1g |
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 1g |
$ 680.00 | 2022-03-28 | ||
| Life Chemicals | F1908-1164-0.25g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1164-0.5g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1164-1g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1164-2.5g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1164-5g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1164-10g |
3-(4-cyclopentylpiperazin-1-yl)-3-oxopropanenitrile |
1248620-01-0 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile
3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile: A Comprehensive Overview
The compound 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile, identified by the CAS number 1248620-01-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and material science.
Piperazine, a six-membered ring containing two nitrogen atoms, is a fundamental structure in many bioactive compounds. The substitution of the piperazine ring with a cyclopentyl group introduces unique steric and electronic properties, enhancing its interaction with biological targets. The presence of the nitrile group at the 3-position further modulates the compound's reactivity and solubility, making it an attractive candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the role of piperazine derivatives in targeting various disease states, including cancer, inflammation, and neurological disorders. For instance, researchers have demonstrated that 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile exhibits potent inhibitory activity against key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). This suggests its potential as a lead compound for anti-cancer drug development.
In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of novel materials for catalysis and sensing applications. Recent advancements in green chemistry have also explored the use of this compound as an eco-friendly alternative to traditional catalysts, aligning with global sustainability goals.
The synthesis of 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination, followed by substitution reactions to introduce the cyclopentyl and nitrile groups. Optimization of reaction conditions has significantly improved yield and purity, making large-scale production feasible.
From a structural perspective, the molecule's rigidity and hydrophobicity contribute to its stability under physiological conditions. Computational studies using molecular docking have revealed that it interacts favorably with protein pockets, suggesting its potential as a ligand in drug delivery systems.
Moreover, recent advances in artificial intelligence (AI) have enabled predictive modeling of this compound's pharmacokinetic properties. AI-driven simulations indicate that it has favorable absorption and distribution profiles, which are critical for its effectiveness as an orally administered drug.
In conclusion, 3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile represents a versatile platform for exploring new therapeutic strategies and material innovations. Its unique chemical properties and promising biological activity position it as a key molecule for future research and development efforts across multiple disciplines.
1248620-01-0 (3-(4-Cyclopentylpiperazin-1-yl)-3-oxopropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)